Cas no 1394040-75-5 (2-methyl-3-phenylcyclobutan-1-amine hydrochloride)

2-Methyl-3-phenylcyclobutan-1-amine hydrochloride is a cyclobutane-derived amine salt with a phenyl substituent, offering a structurally constrained framework for synthetic and pharmacological applications. Its rigid cyclobutane ring enhances stereochemical control, making it a valuable intermediate in organic synthesis and medicinal chemistry. The hydrochloride salt form improves stability and solubility, facilitating handling and storage. The compound’s unique substitution pattern (methyl and phenyl groups) provides opportunities for further functionalization, enabling tailored modifications for target-specific research. Suitable for use in chiral synthesis and as a building block for bioactive molecules, it is characterized by high purity and consistent performance in laboratory settings.
2-methyl-3-phenylcyclobutan-1-amine hydrochloride structure
1394040-75-5 structure
Product Name:2-methyl-3-phenylcyclobutan-1-amine hydrochloride
CAS No:1394040-75-5
MF:C11H16ClN
MW:197.704442024231
CID:4596680
PubChem ID:71756384
Update Time:2025-10-28

2-methyl-3-phenylcyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-3-phenylcyclobutan-1-amine hydrochloride, Mixture of diastereomers
    • 2-methyl-3-phenylcyclobutan-1-amine hydrochloride
    • Inchi: 1S/C11H15N.ClH/c1-8-10(7-11(8)12)9-5-3-2-4-6-9;/h2-6,8,10-11H,7,12H2,1H3;1H
    • InChI Key: JXZMESIPVOJFIY-UHFFFAOYSA-N
    • SMILES: CC1C(N)CC1C1C=CC=CC=1.Cl

2-methyl-3-phenylcyclobutan-1-amine hydrochloride Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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Additional information on 2-methyl-3-phenylcyclobutan-1-amine hydrochloride

Introduction to 2-Methyl-3-Phenylcyclobutan-1-amine Hydrochloride (CAS No. 1394040-75-5)

2-Methyl-3-phenylcyclobutan-1-amine hydrochloride (CAS No. 1394040-75-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPPC, is a derivative of cyclobutane and features a unique molecular structure that includes a phenyl group and a methyl group attached to the cyclobutane ring. The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various applications in drug development and biological studies.

The chemical formula of 2-methyl-3-phenylcyclobutan-1-amine hydrochloride is C12H16N·HCl, with a molecular weight of approximately 218.72 g/mol. Its structural complexity and functional groups contribute to its potential as a lead compound in the discovery of new therapeutic agents. The cyclobutane ring, in particular, is known for its rigidity and conformational constraints, which can influence the compound's biological activity and pharmacokinetic properties.

Recent studies have explored the pharmacological properties of 2-methyl-3-phenylcyclobutan-1-amine hydrochloride. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT2A receptor. Serotonin receptors play a crucial role in various physiological processes, including mood regulation, cognition, and perception. Compounds that modulate these receptors have the potential to be developed into treatments for psychiatric disorders such as depression, anxiety, and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and functional activity of MPPC at the 5-HT2A receptor. The results showed that MPPC exhibits high affinity for the receptor and acts as a partial agonist, suggesting its potential as a novel therapeutic agent for serotonin-related disorders. Additionally, the study highlighted the importance of the cyclobutane ring in modulating receptor activity, providing valuable insights into structure-activity relationships (SAR) for future drug design.

Beyond its interaction with serotonin receptors, 2-methyl-3-phenylcyclobutan-1-amine hydrochloride has also been studied for its effects on other neurotransmitter systems. Research conducted at the University of California, San Francisco, explored the compound's influence on dopamine receptors. Dopamine is another key neurotransmitter involved in reward pathways and motor control. The findings indicated that MPPC has moderate affinity for dopamine D2 receptors and may have potential applications in treating Parkinson's disease and other movement disorders.

In addition to its pharmacological properties, the safety profile of MPPC

In addition to its pharmacological properties, the safety profile of MPPC has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support further clinical development and human trials to assess its safety and efficacy in treating various conditions.

The synthesis of MPPC involves several steps that are well-documented in the literature. One common approach involves the cyclization of an appropriate precursor followed by functional group modifications to introduce the methyl and phenyl groups. The final step typically involves conversion to the hydrochloride salt form to enhance solubility and stability. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in large-scale research and development efforts.

The potential applications of MPPC extend beyond traditional pharmaceuticals. Its unique chemical structure makes it an attractive candidate for use in drug delivery systems and prodrug strategies. For example, researchers at Harvard University have explored the use of MPPC-based prodrugs that can be activated by specific enzymes or conditions within target tissues. This approach could enhance drug delivery efficiency and reduce off-target effects, leading to improved therapeutic outcomes.

In conclusion, 2-methyl-3-phenylcyclobutan-1-amine hydrochloride (MPPC), with CAS No. 1394040-75-5, is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its interactions with serotonin and dopamine receptors make it a valuable lead for developing treatments for psychiatric and neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as an important molecule in modern drug discovery efforts.

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